2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C21H20N4O2S/c1-2-27-18-7-5-16(6-8-18)19-13-25-17(14-28-21(25)24-19)10-20(26)23-12-15-4-3-9-22-11-15/h3-9,11,13-14H,2,10,12H2,1H3,(H,23,26)
• InChI Key: ATHQYORLBRBCSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NCC4=CN=CC=C4
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

“2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide” is a compound that contains an imidazo[2,1-b]thiazole scaffold. This scaffold is part of a larger group of compounds known as thiazoles, which are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles have been the subject of much research due to their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The thiazole ring in the imidazo[2,1-b]thiazole scaffold is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

While specific chemical reactions involving “2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide” were not found in the available resources, compounds with the imidazo[2,1-b]thiazole scaffold have been reported to display a broad spectrum of pharmacological activities.

Physical And Chemical Properties Analysis

Thiazole, the parent compound of the imidazo[2,1-b]thiazole scaffold, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2. Specific physical and chemical properties of “2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide” were not found in the available resources.

Scientific Research Applications

Anticancer Applications

. The cytotoxic ability of the compounds was tested on three different types of cancer cells, namely colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), and breast adenocarcinoma (MCF-7). .

Antimycobacterial Applications

. These compounds were designed, synthesized, and evaluated for in vitro antitubercular activity. .

Targeted Covalent Inhibitors

. TCIs are a class of drugs that form covalent bonds with their target proteins, leading to irreversible inhibition.

Future Directions

The imidazo[2,1-b]thiazole scaffold, which is present in “2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide”, has been the subject of much research due to its diverse biological activities. Future research could focus on further exploring the potential applications of these compounds in various fields, including medicinal chemistry.